Cas no 1794841-91-0 ([(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate)

• Product Name: [(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate
• CAS No: 1794841-91-0
• MF: C₁₇H₁₅ClFNO₃
• MW: 335.757307291031
• CID: 5324828
• Update Time: 2025-05-26

[(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloro-6-methylphenyl)amino]-2-oxoethyl (3-fluorophenyl)acetate
• [2-(2-chloro-6-methylanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate
• STL194750
• 2-((2-chloro-6-methylphenyl)amino)-2-oxoethyl 2-(3-fluorophenyl)acetate
• [(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

• Inchi： 1S/C17H15ClFNO3/c1-11-4-2-7-14(18)17(11)20-15(21)10-23-16(22)9-12-5-3-6-13(19)8-12/h2-8H,9-10H2,1H3,(H,20,21)
• InChI Key： NLXNJURGTIJRGL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(COC(CC1C=CC=C(C=1)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 421
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4

Additional information on [(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

Professional Introduction to [(2-chloro-6-methylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate] (CAS No. 1794841-91-0)

[(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate, identified by its CAS number CAS No. 1794841-91-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of this compound features a 2-chloro-6-methylphenyl moiety linked to a carbamoyl group, which is further connected to a methyl ester derivative of 2-(3-fluorophenyl)acetic acid. The presence of both chloro and fluoro substituents enhances its potential pharmacological properties, including interactions with various biological targets. Such structural features are often exploited to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The 2-chloro-6-methylphenyl group in this compound suggests potential interactions with serotonergic receptors, which are crucial in the treatment of neurological and psychiatric disorders. Furthermore, the fluorophenyl moiety may contribute to enhanced binding affinity and selectivity, which are critical factors in drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve metabolic stability and oral bioavailability. The incorporation of a fluoro substituent into the phenyl ring can significantly alter the electronic properties of the molecule, leading to more potent and selective interactions with biological targets. This feature makes [(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate a valuable candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, including chlorination, carbamoylation, and esterification processes. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

Evaluation of the pharmacological properties of [(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate has revealed promising results in preclinical studies. The compound has shown potential as an agonist or antagonist for various receptors, including serotonin 5-HT1A and dopamine D2 receptors. These findings suggest its utility in the treatment of conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The impact of fluorine substitution on the pharmacokinetic profile cannot be overstated. Fluorine atoms can influence lipophilicity, metabolic stability, and distribution within the body. In [(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate, the presence of a fluoro group may enhance its bioavailability and prolong its duration of action, making it a more effective therapeutic agent.

In conclusion, [(2-chloro-6-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate (CAS No. 1794841-91-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.